Cas no 2228789-89-5 (2-(5-methylpyrazin-2-yl)propanal)

• Product Name: 2-(5-methylpyrazin-2-yl)propanal
• CAS No: 2228789-89-5
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 6610011
• PubChem ID: 165617415
• Update Time: 2025-08-10

2-(5-methylpyrazin-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(5-methylpyrazin-2-yl)propanal
• 2228789-89-5
• EN300-1819368

• Inchi： 1S/C8H10N2O/c1-6(5-11)8-4-9-7(2)3-10-8/h3-6H,1-2H3
• InChI Key： UZSTUNYMINKAMP-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=NC(C)=CN=1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 42.8Ų

Additional information on 2-(5-methylpyrazin-2-yl)propanal

Introduction to 2-(5-methylpyrazin-2-yl)propanal (CAS No: 2228789-89-5)

2-(5-methylpyrazin-2-yl)propanal, also known by its CAS number 2228789-89-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a pyrazine ring with a propanal group. The pyrazine moiety, a six-membered aromatic ring containing two nitrogen atoms, is a key feature of this compound and contributes to its distinctive chemical properties.

The synthesis of 2-(5-methylpyrazin-2-yl)propanal involves a series of well-established organic reactions, including nucleophilic aromatic substitution and aldehyde formation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, making this compound more accessible for research and industrial applications. The compound's structure allows for various functionalization possibilities, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 2-(5-methylpyrazin-2-yl)propanal in the development of novel materials, particularly in the field of coordination chemistry. Its ability to act as a ligand in metal complexes has been explored, with researchers demonstrating its effectiveness in stabilizing metal centers and forming highly ordered structures. These findings suggest that the compound could play a role in the design of new catalysts or sensors.

In addition to its chemical applications, 2-(5-methylpyrazin-2-yl)propanal has shown promise in biological systems. Preliminary studies indicate that the compound may exhibit bioactivity, particularly in modulating enzyme activity or interacting with cellular receptors. While further research is needed to fully understand its biological implications, these early results underscore the compound's potential in drug discovery and related fields.

The physical properties of CAS No: 2228789-89-5 are also noteworthy. Its melting point and solubility characteristics make it suitable for various analytical techniques, including chromatography and spectroscopy. Researchers have utilized these properties to develop sensitive analytical methods for detecting trace amounts of the compound in complex matrices.

In conclusion, 2-(5-methylpyrazin-2-yl)propanal, with its unique structure and diverse applications, continues to be an area of active research. As new findings emerge, this compound is expected to contribute significantly to advancements in chemistry, materials science, and beyond.